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Compound of Interest

Compound Name:
2-Acetoxy-2',3',4',5',6'-

pentafluorobenzophenone

CAS No.: 890099-21-5

Cat. No.: B1323993

Get Quote

Introduction:

2-Acetoxy-pentafluorobenzophenone is a highly functionalized aromatic ketone with significant

potential in modern organic synthesis. Its structure combines a pentafluorinated phenyl ring,

which is highly susceptible to nucleophilic aromatic substitution (SNAr), with an ortho-acetoxy

group that can be hydrolyzed to a directing hydroxyl group or participate in cyclization

reactions. Furthermore, the benzophenone core is a well-established chromophore, suggesting

applications in photochemistry.[1] The electron-withdrawing nature of the pentafluorophenyl

group is expected to enhance the electrophilicity of the carbonyl carbon, influencing its

reactivity towards nucleophiles. This guide provides detailed application notes and protocols for

the use of 2-acetoxy-pentafluorobenzophenone in the synthesis of complex organic molecules,

drawing upon established principles of fluorinated compound chemistry and benzophenone

reactivity.
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Intramolecular SNAr

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1323993#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6238883/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The highly fluorinated benzophenone scaffold is an excellent precursor for the synthesis of

fluorinated xanthones and other related heterocycles.[2][3] The ortho-acetoxy group can be

readily hydrolyzed to a hydroxyl group, which can then act as an intramolecular nucleophile,

displacing an ortho-fluorine atom on the pentafluorophenyl ring in a cyclization reaction. This

approach provides a facile route to novel fluorinated xanthone derivatives, which are of interest

in medicinal chemistry and materials science.

Mechanistic Rationale:
The synthesis proceeds in two steps. First, the acetoxy group of 2-acetoxy-

pentafluorobenzophenone is hydrolyzed under basic conditions to generate a 2-hydroxy-

pentafluorobenzophenone intermediate. In the presence of a suitable base, the resulting

phenoxide is well-positioned to undergo an intramolecular nucleophilic aromatic substitution

(SNAr) reaction, displacing the fluorine atom at the 2'-position of the pentafluorophenyl ring to

form the xanthone core. The strong electron-withdrawing effect of the remaining fluorine atoms

and the carbonyl group activates the ring for this transformation.
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Step 1: Hydrolysis

Step 2: Intramolecular SNAr Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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